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Compound of Interest

Compound Name: 3-Hydroxy-5-nitrobenzaldehyde

Cat. No.: B1337175

An In-Depth Technical Guide to 3-Hydroxy-5-nitrobenzaldehyde in Materials Science

Introduction

3-Hydroxy-5-nitrobenzaldehyde is a multifunctional aromatic compound positioned at the
intersection of organic synthesis and materials innovation. Its structure, a benzene ring
functionalized with a hydroxyl (-OH), a nitro (-NO3z), and an aldehyde (-CHO) group, provides a
unique combination of reactivity and electronic properties.[1][2][3] The interplay between the
electron-donating hydroxyl group and the strongly electron-withdrawing nitro and aldehyde
groups makes this molecule a highly versatile precursor for a range of advanced materials.[1]
This guide serves as a comprehensive technical resource for researchers and scientists,
detailing the applications of 3-Hydroxy-5-nitrobenzaldehyde in the design and synthesis of
chemosensors, functional polymers, and as a prospective component in metal-organic
frameworks (MOFs). We will explore the causality behind synthetic protocols and the structure-
property relationships that enable these applications.

Core Compound Profile & Reactivity

The utility of 3-Hydroxy-5-nitrobenzaldehyde in materials science is dictated by the distinct
reactivity of its three functional groups.

e Aldehyde Group (-CHO): This is the primary site for condensation reactions, most notably
with primary amines to form Schiff bases (imines).[1][4] This reaction is fundamental to the
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creation of sensors and polyimines. The aldehyde can also be oxidized to a carboxylic acid
or reduced to an alcohol, offering further synthetic pathways.[1]

Hydroxyl Group (-OH): As an activating, ortho-, para-directing group, it enhances the
electron density of the aromatic ring.[1] It also serves as a proton donor and a coordination
site for metal ions, a critical feature in the design of chemosensors.

Nitro Group (-NOz2): This powerful deactivating, meta-directing group significantly influences
the electronic character of the molecule.[1] It acts as a potent chromophore, making it an
excellent signaling unit in colorimetric sensors, and enhances the acidity of the nearby
hydroxyl proton, facilitating interactions with analytes.[5] The nitro group can also be
chemically reduced to an amine, providing a route for post-synthesis modification of
materials.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1337175#applications-of-3-hydroxy-5-
nitrobenzaldehyde-in-materials-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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